![molecular formula C17H22N2O3 B3164240 2-(4-cyclopentylpiperazine-1-carbonyl)benzoic Acid CAS No. 890092-13-4](/img/structure/B3164240.png)
2-(4-cyclopentylpiperazine-1-carbonyl)benzoic Acid
Overview
Description
2-(4-cyclopentylpiperazine-1-carbonyl)benzoic acid (CPCBA) is a cyclic organic compound with a diverse range of applications. It is a widely used building block in the synthesis of pharmaceuticals and other organic compounds. CPCBA is also used in the preparation of polymers, dyes, and other organic materials. This compound has been studied extensively and has been found to have a wide range of biological activities as well as potential applications in the field of medicine.
Scientific Research Applications
Analgesic and Antiplatelet Activity
A new compound related to 2-(4-cyclopentylpiperazine-1-carbonyl)benzoic Acid, namely 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, was synthesized and evaluated for its potential as a ligand for human cyclooxygenase-2 (COX-2) receptor. The study aimed to analyze its effectiveness as an analgesic and antiplatelet agent compared to acetylsalicylic acid. The synthesized compound exhibited excellent analgesic and antiplatelet activity with no observed toxicity, making it a promising alternative to acetylsalicylic acid (Caroline et al., 2019).
Degradation Studies
Another study focused on the degradation processes of nitisinone, a compound structurally similar to 2-(4-cyclopentylpiperazine-1-carbonyl)benzoic Acid, using liquid chromatography coupled with mass spectrometry (LC-MS/MS). This research aimed to identify the stability of the compound under various conditions and its degradation products, contributing to a better understanding of its properties and potential risks and benefits in medical applications (H. Barchańska et al., 2019).
Synthesis and Characterization
A comprehensive review on the synthesis, characterization, and application of a similar compound, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid, highlighted its potential activities and benefits as a novel drug development candidate. This compound, derived from salicylic acid, showed promising results in preliminary assessments of COX-2 specificity, toxicity profile, analgesic, anti-inflammatory, and antiplatelet activity, suggesting its utility as an alternative to traditional NSAIDs (Yudy Tjahjono et al., 2022).
properties
IUPAC Name |
2-(4-cyclopentylpiperazine-1-carbonyl)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3/c20-16(14-7-3-4-8-15(14)17(21)22)19-11-9-18(10-12-19)13-5-1-2-6-13/h3-4,7-8,13H,1-2,5-6,9-12H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFQKLKPRJMYSEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCN(CC2)C(=O)C3=CC=CC=C3C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301199106 | |
Record name | Benzoic acid, 2-[(4-cyclopentyl-1-piperazinyl)carbonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301199106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-cyclopentylpiperazine-1-carbonyl)benzoic Acid | |
CAS RN |
890092-13-4 | |
Record name | Benzoic acid, 2-[(4-cyclopentyl-1-piperazinyl)carbonyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=890092-13-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-[(4-cyclopentyl-1-piperazinyl)carbonyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301199106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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